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Introduction
Chemokine (C-C motif) ligand 27 (CCL27), also known as cutaneous T-cell-attracting

chemokine (CTACK), is a key chemokine primarily expressed by keratinocytes in the skin. It

plays a pivotal role in T-cell mediated skin inflammation by binding to its receptor, CCR10,

which is expressed on skin-homing memory T-cells. The CCL27/CCR10 axis is implicated in

the pathogenesis of various inflammatory skin diseases such as atopic dermatitis and

psoriasis, and is also an area of interest in oncology for its role in tumor migration and immune

escape. Accurate and reproducible measurement of CCL27 levels in human serum and plasma

is crucial for understanding its physiological and pathological roles, for biomarker discovery,

and for monitoring therapeutic interventions.

This document provides detailed application notes and protocols for the quantification of

human CCL27 in serum and plasma samples using the Enzyme-Linked Immunosorbent Assay

(ELISA) method.

Signaling Pathway and Experimental Workflow
The interaction of CCL27 with its receptor CCR10 initiates a cascade of intracellular signaling

events, leading to cellular responses such as chemotaxis, proliferation, and invasion. A

simplified representation of this pathway and a general workflow for CCL27 measurement are

provided below.
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Sample Preparation

ELISA Protocol Data Analysis

1. Blood Collection
(Serum or Plasma Tube) 2. Centrifugation 3. Aliquot Supernatant 4. Storage at -80°C

6. Add Samples/Standards5. Plate Preparation
(Coating & Blocking) 7. Add Detection Ab 8. Add Streptavidin-HRP 9. Add Substrate 10. Add Stop Solution 11. Read Plate (450 nm) 12. Generate Standard Curve 13. Calculate CCL27 Conc.
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To cite this document: BenchChem. [Measuring CCL27 Levels in Human Serum and
Plasma: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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